![molecular formula C14H16BrClN2O2 B6630800 1-(3-bromo-2-chlorobenzoyl)-N-methylpiperidine-2-carboxamide](/img/structure/B6630800.png)
1-(3-bromo-2-chlorobenzoyl)-N-methylpiperidine-2-carboxamide
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Overview
Description
1-(3-bromo-2-chlorobenzoyl)-N-methylpiperidine-2-carboxamide, also known as BCTC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of pain management. BCTC is a selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1), which is a nociceptive ion channel involved in the transmission of pain signals.
Mechanism of Action
1-(3-bromo-2-chlorobenzoyl)-N-methylpiperidine-2-carboxamide acts as a selective antagonist of TRPV1 channels, which are expressed in sensory neurons and play a critical role in the detection and transmission of noxious stimuli. By blocking the activity of TRPV1 channels, this compound can reduce the transmission of pain signals and alleviate pain sensation.
Biochemical and physiological effects:
This compound has been shown to have significant effects on pain sensation in animal models. In addition to its analgesic properties, this compound has also been shown to have anti-inflammatory effects, which may contribute to its pain-relieving effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(3-bromo-2-chlorobenzoyl)-N-methylpiperidine-2-carboxamide in lab experiments is its selectivity for TRPV1 channels, which allows for the targeted inhibition of pain signaling pathways. However, this compound has also been shown to have off-target effects on other ion channels, which may limit its usefulness in some experiments. Additionally, the synthesis of this compound can be challenging and requires the use of specialized equipment and reagents.
Future Directions
There is still much to be learned about the potential applications of 1-(3-bromo-2-chlorobenzoyl)-N-methylpiperidine-2-carboxamide in the field of pain management. Future research could focus on optimizing the synthesis of this compound and developing more selective TRPV1 antagonists. Additionally, further studies are needed to investigate the long-term effects of this compound on pain sensation and to explore its potential use in the treatment of chronic pain conditions.
Synthesis Methods
1-(3-bromo-2-chlorobenzoyl)-N-methylpiperidine-2-carboxamide can be synthesized using a multistep reaction sequence starting from 3-bromo-2-chlorobenzoyl chloride and N-methylpiperidine-2-carboxamide. The reaction involves the use of various reagents and catalysts, including triethylamine, potassium carbonate, and palladium on carbon.
Scientific Research Applications
1-(3-bromo-2-chlorobenzoyl)-N-methylpiperidine-2-carboxamide has been extensively studied for its potential use in the management of pain. TRPV1 channels are known to play a crucial role in the transmission of pain signals, and their selective inhibition by this compound has been shown to reduce pain sensation in animal models. This compound has also been investigated for its potential use in the treatment of inflammatory pain and neuropathic pain.
Properties
IUPAC Name |
1-(3-bromo-2-chlorobenzoyl)-N-methylpiperidine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16BrClN2O2/c1-17-13(19)11-7-2-3-8-18(11)14(20)9-5-4-6-10(15)12(9)16/h4-6,11H,2-3,7-8H2,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGFFDFATCVUUOB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1CCCCN1C(=O)C2=C(C(=CC=C2)Br)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16BrClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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